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Compound of Interest

Compound Name: 3,5-Dibromoquinoline

Cat. No.: B176877 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3,5-Dibromoquinoline for Research and

Development Professionals

Section 1: Introduction and Scope
3,5-Dibromoquinoline is a halogenated aromatic heterocyclic compound with the molecular

formula C₉H₅Br₂N.[1][2] It serves as a crucial and versatile intermediate in organic synthesis,

particularly in the development of novel pharmaceuticals and materials.[1] The two bromine

atoms on the quinoline core act as strategic handles for introducing a wide array of functional

groups through various palladium-catalyzed cross-coupling reactions, such as the Suzuki-

Miyaura, Sonogashira, and Buchwald-Hartwig couplings.[1] This reactivity allows for the

construction of complex molecular architectures and the synthesis of diverse libraries of

substituted quinolines, which have shown promise as potent antifungal agents and other

therapeutic candidates.[1]

Given its utility and reactivity, professionals in research, chemical development, and

manufacturing will inevitably handle 3,5-Dibromoquinoline. While comprehensive toxicological

data for this specific isomer is not widely available, the principles of chemical safety and

prudent laboratory practice dictate that it should be handled with a high degree of care.[2][3]

This guide provides a detailed framework for the safe handling, storage, and disposal of 3,5-
Dibromoquinoline, grounded in established safety protocols for halogenated aromatic

compounds. It is intended to supplement, not replace, the specific Safety Data Sheet (SDS)

provided by the manufacturer, which must always be consulted before any work begins.[4]
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Section 2: Hazard Identification and Risk
Assessment
A thorough risk assessment must be performed before any experiment involving 3,5-
Dibromoquinoline.[5] This involves understanding its physical properties and potential

hazards, which are often inferred from data on structurally similar compounds due to limited

specific data.

Physicochemical Properties
Property Value Source

CAS Number 101861-59-0 [1][2][6]

Molecular Formula C₉H₅Br₂N [1][2][6]

Molecular Weight 286.95 g/mol [1][2][6]

Appearance White to off-white solid [1][7]

Solubility
Very slightly soluble in water

(0.15 g/L at 25 °C)
[2]

GHS Hazard Classification (Inferred)
While specific GHS classification for 3,5-Dibromoquinoline is not consistently available, the

classifications for related bromoquinolines and halogenated aromatics provide a strong basis

for a conservative safety approach.[7][8][9] The following hazards should be assumed:

Hazard Class Category Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed.[9]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[7]

[8][9]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[7][8][9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[7][8][9]
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Primary Routes of Exposure:

Inhalation: Dust or aerosols can irritate the respiratory system.[7][8]

Skin Contact: Can cause skin irritation.[7][8]

Eye Contact: Poses a risk of serious eye irritation.[7][8]

Ingestion: Harmful if swallowed.[8]

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)
A multi-layered approach to safety is essential, prioritizing engineering controls to minimize

exposure, supplemented by appropriate PPE.

Hierarchy of Controls
The most effective safety strategies involve eliminating or substituting hazards. When this is not

possible, engineering controls, administrative controls, and finally, PPE are employed to

mitigate risk.
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Hierarchy of Safety Controls

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: The hierarchy of controls prioritizes strategies from most to least effective.

Mandatory Controls and Equipment
Engineering Control - Chemical Fume Hood: All handling of 3,5-Dibromoquinoline,

including weighing, transfers, and reactions, must be conducted inside a certified chemical

fume hood.[4][8] This is the primary method for preventing inhalation of airborne particles

and containing potential spills.

Personal Protective Equipment (PPE): A comprehensive PPE plan is non-negotiable.[4]
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Protection Type Specification Rationale

Eye and Face
Chemical safety goggles and a

face shield.[4]

Protects against splashes and

airborne dust that can cause

serious eye damage.[7][8]

Skin

Nitrile rubber gloves (inspect

before use), a flame-retardant,

chemically resistant lab coat,

and closed-toe shoes.[4]

Prevents skin contact, which

can lead to irritation.[8] Ensure

glove breakthrough time is

appropriate for the solvents

being used.

Respiratory

A NIOSH-approved respirator

with organic vapor cartridges

should be available for use in

non-routine situations or if

ventilation is compromised.[4]

Not required when work is

performed within a properly

functioning fume hood.

Section 4: Standard Operating Procedures for Safe
Handling
Adherence to a strict, step-by-step protocol is crucial for minimizing risk during routine

laboratory operations.

Experimental Workflow: A Safety-First Approach
The following diagram outlines a typical experimental workflow, integrating key safety

checkpoints.
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node_step node_safety node_action node_waste START: Pre-Op Risk Assessment

Prepare Work Area in Fume Hood

Verify Proper PPE is Worn

Weigh Solid 3,5-Dibromoquinoline

Dissolve in Appropriate Solvent

Set Up Reaction Apparatus

Execute Reaction
(Heating/Stirring)

Perform Aqueous Work-up

Purify Product
(e.g., Chromatography)

Decontaminate Glassware

Segregate Halogenated Waste

END
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Caption: A generalized experimental workflow highlighting integrated safety checkpoints.
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Step-by-Step Handling Protocol
Preparation: Before handling the compound, ensure the chemical fume hood is operational

and the work area is clean and uncluttered.[4] Place all necessary equipment, including a

designated container for halogenated waste, inside the hood.[4]

Donning PPE: Wear all required PPE as specified in Section 3.2. Inspect gloves for any

signs of degradation or punctures before use.

Aliquotting: Carefully transfer the required amount of solid 3,5-Dibromoquinoline from its

storage container to a tared weighing vessel. Use spatulas and other appropriate tools to

minimize dust generation. Perform all weighing and transfer operations deep within the fume

hood.

Dissolution: Add the solvent to the solid in a controlled manner to avoid splashing. If the

dissolution is exothermic, add the solvent slowly and consider using an ice bath for cooling.

Cleanup: After the transfer is complete, decontaminate any surfaces and equipment that may

have come into contact with the chemical. Rinse all contaminated glassware with a suitable

solvent (e.g., acetone), collecting the rinsate in the designated halogenated hazardous waste

container.[4]

Section 5: Storage and Chemical Compatibility
Proper storage is vital for maintaining the chemical's integrity and ensuring laboratory safety.

Storage Conditions: Store 3,5-Dibromoquinoline in a tightly closed container in a dry, cool,

and well-ventilated area.[7][8] Some suppliers recommend refrigerated storage (2-8°C).[10]

Always follow the specific storage instructions on the manufacturer's label. The storage area

should be locked or otherwise secured.[11]

Incompatible Materials: Avoid contact with strong oxidizing agents.[7][8] As a general

precaution for halogenated compounds, avoid contact with strong bases and reactive metals

(e.g., sodium, potassium), as this can lead to vigorous or explosive reactions.[3]

Conditions to Avoid: Keep away from excess heat, open flames, and other sources of

ignition.[8][12]
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Section 6: Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.
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Incident Emergency Response Protocol

Spill

Evacuate personnel from the immediate area.

Ensure adequate ventilation. Wearing full PPE,

cover the spill with an inert absorbent material

like sand, diatomite, or vermiculite.[8][11] Sweep

up the material, place it into a suitable, labeled,

and closed container for hazardous waste

disposal.[12] Do not allow the chemical to enter

drains.

Fire

Use water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam as

extinguishing media.[8] Firefighters must wear

full protective gear and a self-contained

breathing apparatus (SCBA).[8] Thermal

decomposition can release toxic and irritating

gases, including carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and hydrogen bromide.

[8][13]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[7]

[8][11] Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[7][8] Remove contact lenses if present and

easy to do.[7] Seek immediate medical

attention.

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[7]

[11] If breathing is difficult or has stopped,

provide artificial respiration (avoiding mouth-to-

mouth).[8] Seek immediate medical attention.
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Ingestion

Do NOT induce vomiting.[8][11] Rinse the

mouth thoroughly with water.[11] Never give

anything by mouth to an unconscious person.[9]

Call a physician or poison control center

immediately.[8]

Section 7: Waste Management and Disposal
The disposal of 3,5-Dibromoquinoline and associated materials must be handled with

meticulous care to prevent environmental contamination.

Waste Segregation: Halogenated organic waste must be collected in a dedicated and clearly

labeled hazardous waste container, separate from non-halogenated waste streams.[4] This

is a critical step for proper downstream disposal processing.

Container Labeling: The waste container must be robust, leak-proof, and clearly labeled with

"Hazardous Waste" and the full chemical name(s) of the contents.[4]

Disposal Procedure: All materials contaminated with 3,5-Dibromoquinoline, including

reaction residues, contaminated solvents, rinsates from glassware, and used absorbent

materials from spills, must be disposed of as hazardous waste.[4] Follow all institutional,

local, state, and federal regulations for hazardous waste disposal.[5][11] Do not dispose of

this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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